Cas no 1344743-48-1 (3-2-(difluoromethoxy)phenylprop-2-en-1-amine)

• Product Name: 3-2-(difluoromethoxy)phenylprop-2-en-1-amine
• CAS No: 1344743-48-1
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 5933477
• PubChem ID: 63969680
• Update Time: 2025-06-07

3-2-(difluoromethoxy)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-(difluoromethoxy)phenylprop-2-en-1-amine
• EN300-1932799
• 1344743-48-1
• 3-[2-(difluoromethoxy)phenyl]prop-2-en-1-amine

• Inchi： 1S/C10H11F2NO/c11-10(12)14-9-6-2-1-4-8(9)5-3-7-13/h1-6,10H,7,13H2/b5-3+
• InChI Key： ZGDNLFKCRQSJFM-HWKANZROSA-N
• SMILES： FC(OC1C=CC=CC=1/C=C/CN)F

Computed Properties

• Exact Mass: 199.08087030g/mol
• Monoisotopic Mass: 199.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-2-(difluoromethoxy)phenylprop-2-en-1-amine

Chemical Profile of 3-2-(difluoromethoxy)phenylprop-2-en-1-amine (CAS No. 1344743-48-1)

3-2-(difluoromethoxy)phenylprop-2-en-1-amine, identified by its Chemical Abstracts Service (CAS) number 1344743-48-1, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a phenyl ring substituted with a difluoromethoxy group and an amine functionalized propenyl side chain, exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug discovery and development.

The structural motif of 3-2-(difluoromethoxy)phenylprop-2-en-1-amine encompasses several key pharmacophoric elements that are widely recognized for their potential biological activity. The presence of the difluoromethoxy group, a common feature in many bioactive molecules, is thought to contribute to the compound's metabolic stability and binding affinity to biological targets. Additionally, the propenyl side chain with an amine functionality introduces a degree of flexibility and reactivity that can be exploited in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The amine group in 3-2-(difluoromethoxy)phenylprop-2-en-1-amine provides a potential site for hydrogen bonding interactions, which are often essential for achieving high specificity and efficacy in drug candidates. This feature makes the compound particularly relevant for the design of molecules that interact with protein targets such as kinases, transcription factors, and other enzymes implicated in diseases ranging from cancer to inflammatory disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 3-2-(difluoromethoxy)phenylprop-2-en-1-amine to their intended biological targets with increasing accuracy. These computational studies have suggested that the compound may exhibit inhibitory activity against certain enzymes by occupying binding pockets that are conserved across different enzyme families. Such insights are invaluable for guiding experimental efforts and optimizing the molecular structure to enhance potency and selectivity.

The synthesis of 3-2-(difluoromethoxy)phenylprop-2-en-1-amine represents a testament to the progress in synthetic organic chemistry, particularly in the area of fluorinated aromatic compounds. The introduction of fluorine atoms into organic molecules is often employed to modulate physicochemical properties such as lipophilicity, metabolic stability, and electronic distribution. The difluoromethoxy group, in particular, has been shown to enhance binding affinity through its ability to engage in multiple non-covalent interactions with biological targets. This has made fluorinated derivatives like 3-2-(difluoromethoxy)phenylprop-2-en-1-amine attractive for drug development.

From a medicinal chemistry perspective, the propenyl side chain in 3-2-(difluoromethoxy)phenylpropenylamine offers opportunities for further structural diversification. By modifying the length or branching pattern of this side chain, chemists can explore new chemical space while retaining key pharmacophoric elements. Such modifications are often crucial for optimizing drug-like properties such as solubility, permeability, and bioavailability. The amine functionality also provides a handle for derivatization through reactions such as coupling with carboxylic acids or heterocyclic compounds, expanding the potential applications of this molecule in medicinal chemistry.

The pharmacological evaluation of 3-(difluoromethoxy)phenylpropenylamine (CAS No. 1344743481) is an ongoing area of research aimed at uncovering its potential therapeutic applications. Preliminary studies have suggested that this compound may exhibit activity against certain disease-related targets by modulating signaling pathways that are dysregulated in conditions such as cancer, inflammation, and neurodegeneration. While these findings are promising, further investigation is required to fully elucidate the mechanism of action and assess the safety profile of 1344743481.

In conclusion,3(difluoromethoxy)phenypropenyla mine (CAS No 13447434 81) stands out as a structurally intriguing and pharmacologically relevant molecule with significant potential in drug discovery. Its unique combination of substituents—the difluoromethoxy group on the phenyl ring and the amine-functionalized propenyl side chain—provides multiple opportunities for interaction with biological targets while offering flexibility for structural optimization. As research continues to uncover new therapeutic opportunities,1344743481 may emerge as a valuable scaffold or lead compound for developing novel treatments targeting various human diseases.